Cas no 17088-50-5 (acutumine)

acutumine structure
acutumine structure
Product Name:acutumine
CAS No:17088-50-5
MF:C19H24ClNO6
MW:397.84996509552
CID:178939
PubChem ID:10200848
Update Time:2025-04-19

acutumine Chemical and Physical Properties

Names and Identifiers

    • acutumine
    • (1R,3'aS,5S,7'aS,9'S)-9'-Chloro-2',3'-dihydro-5-hydroxy-4,6',7'-trimethoxy-1'-methylspiro[3-cyclopentene-1,10'-[3a,7a]propano[1H]indole]-2,5'(4'H)-dione
    • Spiro[3-cyclopentene-1,10'-[3a,7a]propano[1H]indole]-2,5'(4'H)-dione,9'-chloro-2',3'-dihydro-5...
    • Spiro[3-cyclopentene-1,10'-[3a,7a]propano[1H]indole]-2,5'(4'H)-dione,9'-chloro-2',3'-dihydro-5-hydroxy-4,6',7'-trimethoxy-1'-
    • C16910
    • (1S,4'S,6S,10R,11S)-11-chloro-4'-hydroxy-3',4,5-trimethoxy-7-methylspiro[7-azatricyclo[4.3.3.01,6]dodec-4-ene-10,5'-cyclopent-2-ene]-1',3-dione
    • CS-0203723
    • AKOS040763135
    • Q27149835
    • (?)-Acutumine
    • 17088-50-5
    • HY-N9737
    • SCHEMBL2240436
    • CHEMBL391628
    • CHEBI:80789
    • Inchi: 1S/C19H24ClNO6/c1-21-6-5-17-8-10(22)14(26-3)16(27-4)18(17,21)9-12(20)19(17)13(23)7-11(25-2)15(19)24/h7,12,15,24H,5-6,8-9H2,1-4H3/t12-,15+,17+,18+,19+/m0/s1
    • InChI Key: FSXRARBVZZKCGJ-FMAJMWNWSA-N
    • SMILES: Cl[C@H]1C[C@@]23C(=C(C(C[C@@]2(CCN3C)[C@]21C(C=C([C@H]2O)OC)=O)=O)OC)OC

Computed Properties

  • Exact Mass: 397.1292152g/mol
  • Monoisotopic Mass: 397.1292152g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 793
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 85.3Ų

Experimental Properties

  • Color/Form: Powder

acutumine Security Information

  • Storage Condition:Store at room temperature, 2-8 ℃ is better

acutumine Pricemore >>

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